1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile

• IUPAC Name: 1-ethyl-4-[[4-(4-methoxybenzoyl)piperazin-1-yl]methyl]pyrrole-2-carbonitrile
• InChI: InChI=1S/C20H24N4O2/c1-3-23-15-16(12-18(23)13-21)14-22-8-10-24(11-9-22)20(25)17-4-6-19(26-2)7-5-17/h4-7,12,15H,3,8-11,14H2,1-2H3
• InChI Key: CGQIGXYZFOSXKP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C1C#N)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile is a chemical compound that has been extensively studied for its potential in scientific research applications. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile is not fully understood. However, it is believed to act on several neurotransmitter systems in the brain, including the serotonergic, dopaminergic, and noradrenergic systems. This compound has been shown to modulate the levels of these neurotransmitters, which may be responsible for its various effects.
Biochemical and Physiological Effects:
1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has been shown to exhibit a range of biochemical and physiological effects, including:
1. Antidepressant-like effects: This compound has been shown to exhibit antidepressant-like effects in animal models.
2. Antipsychotic-like effects: This compound has been shown to exhibit antipsychotic-like effects in animal models.
3. Analgesic effects: This compound has been shown to exhibit analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has several advantages and limitations for lab experiments. Some of the advantages include:
1. Well-studied: This compound has been extensively studied, making it a well-understood compound for lab experiments.
2. Wide range of effects: This compound exhibits a wide range of effects, making it a versatile compound for lab experiments.
Some of the limitations include:
1. High cost: This compound is relatively expensive, which may limit its use in lab experiments.
2. Limited availability: This compound may not be readily available in some labs, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile. Some of these directions include:
1. Development of new antidepressant drugs: The antidepressant-like effects of this compound make it a potential candidate for the development of new antidepressant drugs.
2. Development of new antipsychotic drugs: The antipsychotic-like effects of this compound make it a potential candidate for the development of new antipsychotic drugs.
3. Development of new pain management drugs: The analgesic effects of this compound make it a potential candidate for the development of new pain management drugs.
4. Further understanding of the mechanism of action: Further research is needed to fully understand the mechanism of action of this compound.
Conclusion:
1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile is a promising compound for scientific research applications. This compound exhibits a range of biochemical and physiological effects, making it a versatile compound for lab experiments. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential for the development of new drugs.

Synthesis Methods

The synthesis of 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile involves several steps. The first step involves the reaction of 1-ethyl-2-methyl-4-nitroimidazole with potassium carbonate in DMF. This reaction leads to the formation of 1-ethyl-2-methyl-4-nitroimidazole-5-carboxylate. The second step involves the reduction of the nitro group in the previous compound using palladium on carbon and hydrogen gas. This leads to the formation of 1-ethyl-2-methyl-4-aminoimidazole-5-carboxylate. The third step involves the reaction of the previous compound with 4-(4-methoxybenzoyl)piperazine in the presence of triethylamine. This leads to the formation of 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile.

Scientific Research Applications

1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has been extensively studied for its potential in scientific research applications. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies. Some of the research applications of this compound include:
1. Antidepressant: 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has been shown to exhibit antidepressant-like effects in animal models. This makes it a potential candidate for the development of new antidepressant drugs.
2. Antipsychotic: 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has been shown to exhibit antipsychotic-like effects in animal models. This makes it a potential candidate for the development of new antipsychotic drugs.
3. Pain Management: 1-ethyl-4-{[4-(4-methoxybenzoyl)-1-piperazinyl]methyl}-1H-pyrrole-2-carbonitrile has been shown to exhibit analgesic effects in animal models. This makes it a potential candidate for the development of new pain management drugs.